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Compound of Interest

Compound Name: Methyl 6-formylnicotinate

Cat. No.: B162074 Get Quote

The proper disposal of Methyl 6-formylnicotinate, a compound utilized in various research

and development applications, is critical to ensure laboratory safety and environmental

protection. Adherence to established protocols minimizes risks associated with its handling and

disposal. This guide provides detailed procedures for the safe disposal of Methyl 6-
formylnicotinate, drawing upon safety data for the compound and structurally related

chemicals to ensure a comprehensive approach.

Hazard and Safety Overview
Methyl 6-formylnicotinate is classified as a substance that can cause skin irritation, serious

eye damage, and respiratory irritation.[1] The signal word for this chemical is "Danger".[1] It is

essential to handle this compound with the appropriate personal protective equipment and

within a controlled environment such as a chemical fume hood.
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Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation [1]

Serious Eye Damage H318
Causes serious eye

damage
[1]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[1]

Personal Protective Equipment (PPE)
Before handling Methyl 6-formylnicotinate for any purpose, including disposal, personnel

must be equipped with the appropriate PPE:

Gloves: Chemical-resistant gloves such as nitrile rubber.

Eye Protection: Safety glasses with side-shields or chemical goggles.[2]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume hood

to avoid breathing dust or fumes.[2][3][4][5]

Disposal Protocol
The primary method for the disposal of Methyl 6-formylnicotinate is through an approved

hazardous waste disposal program. Do not dispose of this chemical down the drain or in

regular trash.

Step 1: Waste Collection

Segregation: Do not mix Methyl 6-formylnicotinate waste with other chemical waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.
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Container: Collect waste Methyl 6-formylnicotinate, including any contaminated materials

(e.g., absorbent pads, gloves), into a designated and clearly labeled hazardous waste

container.[3][4] The container should be suitable for solids and have a secure lid.[3][4]

Step 2: Labeling

Clear Identification: Clearly label the waste container with "Hazardous Waste" and the full

chemical name: "Methyl 6-formylnicotinate".

Hazard Information: Note the associated hazards on the label (e.g., "Irritant," "Causes

Serious Eye Damage").

Step 3: Storage

Designated Area: Store the waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.[2][3][5]

Container Integrity: Keep the container tightly closed when not in use.[2][3][4][5]

Step 4: Arrange for Disposal

Contact EHS: Contact your institution's EHS office to schedule a pickup for the hazardous

waste.

Follow Institutional Procedures: Adhere to your institution's specific procedures for

documentation and collection of hazardous waste.[2]

Spill and Decontamination Procedures
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate the immediate area and ensure proper ventilation.

Wear PPE: Before attempting to clean the spill, don the appropriate personal protective

equipment.

Containment and Cleanup:
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For solid spills, carefully sweep up the material and place it into the hazardous waste

container.[4] Avoid generating dust.[2][3][4]

For spills dissolved in a solvent, absorb the spill with an inert, non-combustible absorbent

material such as vermiculite or sand.[3][6]

Collect the absorbed material and any contaminated items into the designated hazardous

waste container.[3][6]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol,

ethanol), followed by washing with soap and water.[6] All materials used for cleanup should

also be disposed of as hazardous waste.[6]
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Disposal Workflow for Methyl 6-formylnicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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